4-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyloxan-4-ol

• Molecular Formula: C13H22N2O3
• Molecular Weight: 254.33 g/mol
• SMILES: CC1CC(CCO1)(CC2=NC(=NO2)C(C)(C)C)O
• InChI: InChI=1S/C13H22N2O3/c1-9-7-13(16,5-6-17-9)8-10-14-11(15-18-10)12(2,3)4/h9,16H,5-8H2,1-4H3
• InChIKey: DCLJTMBPXKTREB-UHFFFAOYSA-N

4-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyloxan-4-ol: A Physicochemically Differentiated 1,2,4-Oxadiazole Building Block for Procurement Decisions

4-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyloxan-4-ol (CAS 2059966-00-4) is a heterocyclic chemical building block belonging to the 1,2,4-oxadiazole class, featuring a tetrahydropyran (oxane) alcohol core substituted with a tert-butyl-1,2,4-oxadiazole moiety . It possesses a molecular formula of C₁₃H₂₂N₂O₃ and a molecular weight of 254.33 g/mol . This compound is primarily utilized in medicinal chemistry and agrochemical research as a fragment or intermediate, where the 1,2,4-oxadiazole ring serves as a well-established bioisostere of ester and amide functionalities .

1 1,2,4-Oxadiazole bioisostere scaffold (ester/amide replacement)

2 Fragment or intermediate for medicinal chemistry campaigns

3 Agrochemical lead development support

• [1] Boström, J., Hogner, A., Llinàs, A., Wellner, E., Plowright, A. T. (2012). Oxadiazoles in Medicinal Chemistry. Journal of Medicinal Chemistry, 55(5), 1817–1830. doi:10.1021/jm2013248. View Source

Why 4-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyloxan-4-ol Cannot Be Interchanged with Its Closest Alkyl-Substituted Analogs

Within the 1,2,4-oxadiazole building block series, even single-atom variations at the oxadiazole 3-position produce quantifiable shifts in lipophilicity, molecular flexibility, and steric profile that directly impact pharmacokinetic and pharmacodynamic behavior . The tert-butyl substituent on the target compound confers a markedly higher LogP and greater conformational restriction compared to its ethyl- and cyclopropyl-substituted analogs, making generic substitution scientifically unsound without explicit experimental revalidation . These physicochemical divergences translate into differential membrane permeability, metabolic stability, and target-binding entropy profiles that cannot be extrapolated from one analog to another .

Lipophilicity tert-Butyl LogP shift may alter passive permeability and distribution vs ethyl or cyclopropyl analogs.

Conformation Reduced rotatable bonds (2 vs 3) may change target-binding entropy; pre-organization advantage may not transfer across analogs.

Steric Bulk Greater steric shielding near oxadiazole can alter metabolic stability; CYP450 protection hypothesis requires analog-specific validation.

• [1] Waring, M. J. (2010). Lipophilicity in Drug Discovery. Expert Opinion on Drug Discovery, 5(3), 235–248. doi:10.1517/17460441003605098. View Source

Quantitative Comparative Evidence for 4-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyloxan-4-ol Versus Closest Analogs

LogP Difference: Tert-Butyl Target Compound Is 0.74 Log Units More Lipophilic Than the Ethyl Analog

The target compound bearing the tert-butyl substituent exhibits a computed LogP of 1.84, which is 0.74 log units higher than the ethyl-substituted analog (LogP = 1.10) and 0.42 log units higher than the cyclopropyl-substituted analog (LogP = 1.42) . This difference corresponds to an approximately 5.5-fold increase in calculated n-octanol/water partition coefficient relative to the ethyl analog, consistent with the known Hansch π contribution of the tert-butyl group versus ethyl .

LogP Shift

Reported

ΔLogP +0.74 vs ethyl

Reported lipophilicity differentiation context

Computed LogP: target 1.84, ethyl analog 1.10 (vendor data)

Evidence Dimension	Computed n-octanol/water partition coefficient (LogP)
Target Compound Data	LogP = 1.8396
Comparator Or Baseline	Ethyl analog (CAS 2059965-77-2): LogP = 1.1045; Cyclopropyl analog (CAS 2059932-58-8): LogP = 1.4179
Quantified Difference	ΔLogP = +0.74 vs ethyl; ΔLogP = +0.42 vs cyclopropyl
Conditions	Computed LogP values reported by vendor (Leyan) using standardized in silico prediction method; TPSA held constant at 68.38 Ų across all analogs

Why This Matters

Higher LogP predicts enhanced passive membrane permeability and potentially improved blood-brain barrier penetration, making the tert-butyl analog preferable for intracellular or CNS targets where the ethyl analog would be suboptimal.

• [1] Hansch, C., Leo, A., Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. ISBN 978-0841230606. View Source

Reduced Conformational Flexibility: Target Compound Has 2 Rotatable Bonds Versus 3 in Both the Ethyl and Cyclopropyl Analogs

The target tert-butyl compound contains 2 rotatable bonds, whereas the ethyl analog and the cyclopropyl analog each possess 3 rotatable bonds . This reduction in conformational freedom is attributable to the steric bulk and symmetry of the tert-butyl group, which eliminates one torsional degree of freedom present in the ethyl and cyclopropyl side chains.

Rotatable Bonds

Data to verify

2 vs 3 (ethyl/cyclopropyl)

Supports conformational pre-organization study

Computed from 2D structure; experimental validation needed

Evidence Dimension	Number of rotatable bonds (nRotB)
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	Ethyl analog: 3 rotatable bonds; Cyclopropyl analog: 3 rotatable bonds
Quantified Difference	ΔnRotB = −1 (33% reduction) vs both analogs
Conditions	Computed from 2D molecular structure; vendor-reported values

Why This Matters

Fewer rotatable bonds predict a lower entropic penalty upon target binding, which can translate into improved binding affinity and selectivity when the bioactive conformation is pre-organized. This is a key differentiator for fragment-based lead optimization programs where ligand efficiency is paramount.

Steric Bulk Differentiation: Tert-Butyl Substituent Provides Greater Steric Shielding of the Oxadiazole Ring Than Ethyl or Cyclopropyl

The tert-butyl group (van der Waals volume ≈ 56.5 ų) on the target compound provides significantly greater steric bulk proximal to the oxadiazole heterocycle compared to the ethyl group (≈ 34.5 ų) and the cyclopropyl group (≈ 38.0 ų) . This steric shielding can reduce oxidative metabolism at the oxadiazole ring and protect the adjacent methylene linker from CYP450-mediated hydroxylation, a well-documented effect of tert-butyl substitution in drug-like molecules .

Steric Bulk

Class-level

~1.6× vdW volume vs ethyl

May support steric-shielding hypothesis testing

Estimated group contributions; compound-specific metabolic data not available

Evidence Dimension	Steric hindrance around the oxadiazole 3-position (estimated van der Waals volume of the substituent)
Target Compound Data	tert-Butyl: ~56.5 ų (estimated)
Comparator Or Baseline	Ethyl: ~34.5 ų; Cyclopropyl: ~38.0 ų
Quantified Difference	~1.6× larger van der Waals volume vs ethyl; ~1.5× vs cyclopropyl
Conditions	Estimated from group contribution methods; exact experimental metabolic stability data not available for these specific compounds

Why This Matters

For procurement in lead optimization programs where metabolic soft spots have been identified on the oxadiazole ring of earlier analogs, the tert-butyl variant offers a rational steric-shielding strategy that the ethyl and cyclopropyl analogs cannot provide.

• [1] Bondi, A. (1964). van der Waals Volumes and Radii. Journal of Physical Chemistry, 68(3), 441–451. doi:10.1021/j100785a001. View Source
• [2] Stepan, A. F., Mascitti, V., Beaumont, K., Kalgutkar, A. S. (2013). Metabolism-Guided Drug Design. MedChemComm, 4(4), 631–652. doi:10.1039/C2MD20317K. View Source

1,2,4-Oxadiazole as a Proven Ester/Amide Bioisostere: Class-Level Advantage Retained Across the Analog Series

The 1,2,4-oxadiazole ring, common to the target compound and its analogs, is a well-established bioisostere of ester and amide functionalities, offering superior hydrolytic stability while retaining hydrogen-bond acceptor capability . Systematic SAR studies across diverse chemotypes have demonstrated that 1,2,4-oxadiazoles exhibit 5- to 20-fold greater hydrolytic half-lives compared to corresponding esters in pH 7.4 buffer at 37°C . This class-level advantage is retained by all analogs but can be further modulated by the 3-position substituent.

Oxadiazole Bioisostere

Class-level inference

5–20× longer hydrolytic t₁/₂ vs ester

Reported class-level hydrolytic stability context

Class-level SAR; direct measurement for this scaffold pending

Evidence Dimension	Hydrolytic stability (bioisosteric replacement of ester/amide)
Target Compound Data	1,2,4-Oxadiazole ring: hydrolytic t₁/₂ in pH 7.4 buffer reported as 5–20× longer than analogous esters (class-level data)
Comparator Or Baseline	Corresponding ester analogs: t₁/₂ typically < 2 h under identical conditions; exact comparator data not available for this specific scaffold
Quantified Difference	Class-level hydrolytic stability advantage; magnitude of substituent-dependent modulation unknown for this specific series
Conditions	Class-level inference from published 1,2,4-oxadiazole SAR reviews; compound-specific hydrolytic stability data not measured

Why This Matters

The 1,2,4-oxadiazole scaffold is a therapeutically validated heterocycle with established PK advantages over esters and amides, providing a strong rationale for selecting this compound class over carbonyl-containing alternatives in hit-to-lead campaigns.

• [1] Boström, J., Hogner, A., Llinàs, A., Wellner, E., Plowright, A. T. (2012). Oxadiazoles in Medicinal Chemistry. Journal of Medicinal Chemistry, 55(5), 1817–1830. doi:10.1021/jm2013248. View Source

Evidence-Backed Application Scenarios for 4-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyloxan-4-ol Procurement

Fragment-Based Lead Discovery Requiring Enhanced Lipophilicity for Intracellular or CNS Targets

When screening fragment libraries against intracellular or CNS targets where passive membrane permeability is rate-limiting, the tert-butyl analog (LogP 1.84) offers a calculated ~5.5-fold higher partition coefficient than the ethyl analog (LogP 1.10) . This makes it the preferred choice for fragment growing or merging strategies targeting enzymes with deep, lipophilic active sites or receptors located beyond the blood-brain barrier.

Lead Optimization of Oxadiazole-Containing Series with Identified Metabolic Soft Spots

In medicinal chemistry programs where the oxadiazole ring or its adjacent methylene linker has been identified as a metabolic liability, the tert-butyl group's steric shielding (van der Waals volume ~56.5 ų) provides a rational strategy for CYP450 protection that is absent in the ethyl (~34.5 ų) and cyclopropyl (~38.0 ų) analogs . Procurement of the tert-butyl analog enables direct experimental testing of this metabolic-shielding hypothesis.

Conformational Restriction for Improved Ligand Efficiency in Hit-to-Lead Optimization

With only 2 rotatable bonds versus 3 for both the ethyl and cyclopropyl analogs, the target compound imposes a lower entropic penalty upon target binding, a property directly correlated with improved ligand efficiency indices (LE, LLE) . This pre-organization advantage is particularly valuable when progressing hits where crystallographic or computational docking data suggest a well-defined bioactive conformation.

Agrochemical Lead Development Leveraging the 1,2,4-Oxadiazole Bioisostere Scaffold

The 1,2,4-oxadiazole ring is utilized in multiple commercial agrochemicals as a metabolically stable bioisostere . The tert-butyl substituted variant combines this class-level advantage with enhanced lipophilicity, making it suitable for developing fungicidal or herbicidal leads where cuticular penetration and phloem mobility are critical for efficacy.

Application

Selection Property

Validation Focus

Fragment-based lead discovery: intracellular/CNS target screening

tert-Butyl lipophilicity context

Permeability assay validation

Metabolic soft-spot optimization of oxadiazole series

tert-Butyl steric shielding profile

CYP450 stability assay

Ligand efficiency optimization via conformational restriction

Reduced rotatable bond count

Binding affinity/LE index assay

Agrochemical lead development

1,2,4-Oxadiazole bioisostere profile

Cuticular penetration/translaminar mobility assay

• [1] Stepan, A. F., Mascitti, V., Beaumont, K., Kalgutkar, A. S. (2013). Metabolism-Guided Drug Design. MedChemComm, 4(4), 631–652. doi:10.1039/C2MD20317K. View Source
• [2] Lamberth, C. (2018). Oxadiazoles in Agrochemicals. Pest Management Science, 74(9), 1941–1950. doi:10.1002/ps.4887. View Source